Cas no 32710-65-9 (2,6-dichloropyridine-4-carbonitrile)

• Product Name: 2,6-dichloropyridine-4-carbonitrile
• CAS No: 32710-65-9
• MF: C₆H₂Cl₂N₂
• MW: 172.999478816986
• MDL: MFCD00173784
• CID: 53937
• PubChem ID: 735906
• Update Time: 2025-06-13

2,6-dichloropyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloroisonicotinonitrile
• 2,6-Dichloro-4-cyanopyridine
• 2,6-dichloropyridine-4-carbonitrile
• (2,6-dichloropyridin-4-yl)carbonitrile
• 2,5-DICHLORO-4'-THIOMORPHOLINOMETHYL BENZOPHENONE
• 4-Cyano-2,6-dichloropyridine
• AKOS006229208
• J-507442
• SY004900
• AC-3223
• CL0023
• EN300-100634
• AMY10097
• Isonicotinonitrile, 2,6-dichloro-
• SCHEMBL901915
• 2 pound not6-Dichloroisonicotinonitrile
• UD8X86WF78
• CS-W001246
• FT-0639043
• 2,6-Dichloroisonicotinonitrile, AldrichCPR
• AO-801/41077372
• 32710-65-9
• DTXSID80352877
• BTUKLHWINORBTN-UHFFFAOYSA-N
• 2,6-dichloro-isonicotinonitrile
• 2,6-dichloro-4-pyridinecarbonitrile
• MFCD00173784
• A821384
• UNII-UD8X86WF78
• PS-4487
• 4-pyridinecarbonitrile, 2,6-dichloro-
• DB-020180

• MDL： MFCD00173784
• Inchi： 1S/C6H2Cl2N2/c7-5-1-4(3-9)2-6(8)10-5/h1-2H
• InChI Key： BTUKLHWINORBTN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(N=1)Cl

Computed Properties

• Exact Mass: 171.96000
• Monoisotopic Mass: 171.9595035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.49
• Melting Point: 96-97°C
• Boiling Point: 239.4°C at 760 mmHg
• Flash Point: 98.6℃
• Refractive Index: 1.587
• PSA: 36.68000
• LogP: 2.26008

2,6-dichloropyridine-4-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R20/21/22

Additional information on 2,6-dichloropyridine-4-carbonitrile

2,6-Dichloropyridine-4-carbonitrile (CAS No. 32710-65-9): A Versatile Intermediate in Modern Organic Synthesis

2,6-Dichloropyridine-4-carbonitrile (CAS 32710-65-9) is a high-value heterocyclic compound widely utilized in pharmaceuticals, agrochemicals, and material science. Its molecular structure, featuring a pyridine core with chlorine and nitrile functional groups, enables diverse chemical transformations. Recent studies highlight its role as a key intermediate in cross-coupling reactions, a topic trending in green chemistry and catalysis research.

The compound’s electron-deficient pyridine ring makes it ideal for Suzuki-Miyaura and Buchwald-Hartwig reactions, frequently searched in AI-driven synthesis planning. Researchers increasingly explore its applications in LED materials and organic electronics, aligning with the surge in sustainable energy solutions. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical factor for API manufacturing.

In agrochemicals, 2,6-dichloro-4-cyanopyridine (a common synonym) serves as a precursor for herbicide development, addressing global demands for crop protection. Its stability under microwave-assisted synthesis conditions—a popular lab automation topic—enhances its industrial scalability. Environmental studies also investigate its biodegradation pathways, reflecting the ESG (Environmental, Social, and Governance) focus in chemical industries.

Regulatory compliance, such as REACH and FDA guidelines, ensures safe handling of 32710-65-9. Suppliers often provide COA (Certificate of Analysis) and MSDS documentation, frequently queried in procurement databases. The compound’s crystallography data (available in Cambridge Structural Database) supports computational chemistry modeling, a rising trend in AI-aided drug discovery.

Future prospects include its integration into metal-organic frameworks (MOFs) for gas storage applications, a hotspot in nanotechnology forums. As synthetic methodologies evolve, 2,6-dichloropyridine-4-carbonitrile remains pivotal for innovations in life sciences and advanced materials.